Cas no 2229135-09-3 (2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid
• CAS No: 2229135-09-3
• MF: C₁₂H₁₁F₃O₃
• MW: 260.209154367447
• CID: 6155396
• PubChem ID: 165639425
• Update Time: 2025-10-29

2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid
• 2229135-09-3
• EN300-1971859

• Inchi： 1S/C12H11F3O3/c1-6-3-9(18-2)7(4-8(6)13)11(10(16)17)5-12(11,14)15/h3-4H,5H2,1-2H3,(H,16,17)
• InChI Key： FIMYDTKFXMZLQW-UHFFFAOYSA-N
• SMILES： FC1(CC1(C(=O)O)C1C=C(C(C)=CC=1OC)F)F

Computed Properties

• Exact Mass: 260.06602869g/mol
• Monoisotopic Mass: 260.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Additional information on 2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid

Introduction to 2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2229135-09-3)

2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid, identified by the CAS number 2229135-09-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its cyclopropane ring structure, which is a key feature in drug design due to its unique electronic and steric properties. The presence of multiple fluorine atoms and functional groups such as methoxy and fluoro substituents enhances its potential as a building block for the development of novel therapeutic agents.

The structural motif of cyclopropane-1-carboxylic acid provides a rigid framework that can be exploited to optimize binding interactions with biological targets. In recent years, there has been a surge in interest regarding the pharmacological applications of cyclopropane derivatives, owing to their ability to modulate various biological pathways effectively. The incorporation of fluorine atoms into these molecules often improves metabolic stability and binding affinity, making them attractive candidates for drug discovery programs.

5-fluoro-2-methoxy-4-methylphenyl is a phenyl ring substituent that contributes to the compound's overall electronic properties and potential interactions with biological receptors. This specific arrangement of fluorine, methoxy, and methyl groups on the aromatic ring suggests that the compound may exhibit selective binding properties, which are crucial for minimizing side effects in drug development. The combination of these features makes 2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have indicated that this molecule may interact with enzymes and receptors involved in inflammatory and metabolic diseases. The rigid cyclopropane core is predicted to stabilize key interactions, while the fluorine atoms enhance lipophilicity, improving membrane permeability and thus bioavailability.

In the realm of drug discovery, fluorinated aromatic compounds have shown remarkable potential due to their ability to modulate enzyme activity and receptor binding. The presence of multiple fluorine atoms in 2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid suggests that it may exhibit enhanced binding affinity compared to its non-fluorinated counterparts. This property is particularly valuable in the development of drugs targeting proteins with high binding affinities, such as kinases and G protein-coupled receptors.

The cyclopropane carboxylic acid moiety is known for its ability to induce conformational constraints in molecules, which can lead to improved pharmacokinetic profiles. This structural feature is particularly relevant in the design of protease inhibitors and other enzyme-targeting agents. Additionally, the methoxy group on the aromatic ring can serve as a hydrogen bond acceptor, further enhancing interactions with biological targets.

Current research in medicinal chemistry emphasizes the importance of structurally diverse compounds in drug discovery pipelines. 2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid exemplifies this trend by combining several pharmacophoric elements into a single molecular framework. Such multifunctional compounds are often more potent and selective than simpler molecules, making them ideal candidates for further development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, are employed to introduce the desired functional groups efficiently. These synthetic strategies are critical for producing enough material for preclinical studies and eventual clinical trials.

In conclusion, 2,2-difluoro-1-(5-fluoro-2-methoxy-4-methylphenyl)cyclopropane-1-carboxylic acid (CAS No. 2229135-09-3) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As computational methods and synthetic techniques continue to evolve, compounds like this one are expected to play a pivotal role in next-generation drug discovery efforts.